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Property Description / Value

Producer Streptomyces hygroscopicus [1] [2] [3]

Chemical
Formula

C~20~H~37~N~3~O~13~ [3] [4] [5]

Molecular
Weight

527.52 g·mol⁻¹ [3] [4] [5]

CAS Number 31282-04-9 [4] [6] [5]

Mechanism of
Action

Inhibits protein synthesis by binding to the 70S/80S ribosome, primarily inhibiting

translocation and causing miscoding [7] [8] [9].

Solubility Soluble in water (50 mg/mL as a stock solution), methanol, ethanol, and buffer

solutions [4] [6].

Storage
Temperature

2-8°C [4]

Melting Point 160-180°C (decomposes) [3] [4]

pH (25g/L) 9.5 - 12.5 [4]
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| Optimal Production Conditions | Organism: S. hygroscopicus NRRL ISP-5578 Medium: CM6 Time: 7

days pH: 6.4 Temperature: 28°C Agitation: 295 rpm [1] [2] |

Molecular Structure & Mechanism of Action

Hygromycin B is a pseudotrisaccharide aminoglycoside containing a 2-deoxystreptamine (2-DOS) core and

a unique spirocyclic orthoester moiety linking its D-talose and destomic acid components [7] [8]. Unlike

other aminoglycosides, it lacks a glucosamine ring and features a fused dual ether linkage forming a third

ring [8].

The compound exerts its antibacterial effect by binding to a single, specific site in helix 44 (h44) of the 16S

rRNA in the 30S ribosomal subunit, close to the A-site and the location of the P-site mRNA codon [7] [8]

[9]. This binding induces a localized conformational change in the ribosome.

Primary Effect: Inhibition of Translocation - The major consequence of binding is the potent

inhibition of mRNA and tRNA movement on the ribosome, a process known as translocation. This
sequesters peptidyl-tRNA in the A-site [7] [9].

Secondary Effect: Miscoding - The sequestering of peptidyl-tRNA increases the affinity of the A-site
for aminoacyl-tRNA, which leads to a slight increase in misreading of the mRNA code. However, this

miscoding effect is less pronounced than with other aminoglycosides like paromomycin [7] [9].

Biosynthetic Pathway

The biosynthesis of Hygromycin B in Streptomyces hygroscopicus involves a complex gene cluster and

multiple enzymatic steps to assemble its unique structure. The following diagram outlines the key stages and

enzymes in the pathway.
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ADP-Heptose (Destomic Acid) Biosynthesis

Start: Precursor Molecules

Glycosyl Transfer

N-Methylation (HygM)

Spirocyclic Orthoester
Formation (HygX)

d-sedoheptulose-7-phosphate
(S7P)

Isomerization (HygP)

Phosphorylation (HygN, putative)

Dephosphorylation (HygU, putative)

Nucleotidylyltransferase (HygO, putative)

ADP-d-glycero-β-d-altro-heptose

Glycosyl Donor
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Key biosynthetic pathway of Hygromycin B, highlighting the roles of enzymes HygP, HygX, and others.

The pathway involves several key enzymes:

HygP, HygN, HygU, HygO: Work in sequence to convert d-sedoheptulose-7-phosphate into an

activated ADP-heptose (a precursor to destomic acid) [7].
HygF: A metal-ion-dependent glycosyltransferase that catalyzes the attachment of a galactose moiety

to the 2-DOS core [7].
HygM: An N-methyltransferase responsible for methylating the core structure [7].

HygX: A crucial Fe²⁺/α-ketoglutarate-dependent enzyme that catalyzes the final step: the formation of
the unique spirocyclic orthoester linkage, converting hygromycin C into active hygromycin B [7].

Experimental Protocols

Determining a Hygromycin B Kill Curve for Cell Selection

This protocol is essential for establishing the minimum concentration required to select successfully

transfected mammalian cells (e.g., HEK293T) expressing the hygromycin resistance gene.

Materials:

Hygromycin B powder (sterile) [9]
Appropriate cell culture medium and supplements

Parental (non-transfected) cell line
Multi-well plate (e.g., 24-well)

Distilled water

Procedure:

Prepare Stock Solution: Dissolve Hygromycin B powder in sterile distilled water to a concentration

of 50-100 mg/mL. Filter sterilize, aliquot, and store at 4°C or -20°C. Avoid repeated freeze-thaw
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cycles [9].

Seed Cells: Plate the parental cells in a 24-well plate at various densities (e.g., 0.5–2 × 10⁵ cells per
well) and allow them to adhere overnight [9].

Apply Antibiotic: The next day, replace the medium with fresh medium containing a range of
Hygromycin B concentrations (e.g., 0, 100, 200, 400, 600, 800 μg/mL) [9].

Maintain and Monitor: Culture the cells for up to 14 days, replacing the antibiotic-containing medium
every 2-3 days [9].

Assess Viability: Examine the cells every 2 days under a microscope for signs of cell death (e.g.,
detachment, rounding, lysis). The optimal selection concentration is the lowest concentration that
kills all cells within 10-14 days [9].

Research & Pharmaceutical Applications

Hygromycin B's broad-spectrum activity against bacteria, fungi, and higher eukaryotes makes it a valuable

tool.

Laboratory Selection Marker: It is widely used to select and maintain prokaryotic and eukaryotic
cells (including mammalian, plant, and fungal cells) that have been genetically modified to carry the

hygromycin resistance gene (hph or hyg). This gene encodes a kinase that phosphorylates and
inactivates the antibiotic [3] [6].

Veterinary Medicine: It has been used as an anthelmintic (anti-worming agent) in swine and poultry
feed [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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